Cas no 383131-95-1 (2-Amino-4-4-(methylsulfonyl)phenylthiazole)

• Product Name: 2-Amino-4-4-(methylsulfonyl)phenylthiazole
• CAS No: 383131-95-1
• MF: C₁₀H₁₀N₂O₂S₂
• MW: 254.328599452972
• MDL: MFCD02663888
• CID: 1040340
• PubChem ID: 2759531
• Update Time: 2025-05-23

2-Amino-4-4-(methylsulfonyl)phenylthiazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Methylsulfonyl)phenyl)thiazol-2-amine
• 2-Amino-4-[4-(methylsulfonyl)phenyl]thiazole
• 2-AMINO-4-[4-(METHYLSULPHONYL)PHENYL]-1,3-THIAZOLE
• 4-(4-methylsulfonylphenyl)-1,3-thiazol-2-amine
• 4-[4-(Methylsulfonyl)phenyl]-1,3-thiazol-2-ylamine
• 4-[4-(methylsulfonyl)phenyl]-2-Thiazolamine
• 4-[4-(Methylsulfonyl)phenyl]thiazol-2-amine
• 4-(4-Methanesulfonyl-phenyl)-thiazol-2-ylamine
• [4-(4-Methylsulfonylphenyl)thiazol-2-yl]amine
• 4-(4-methanesulfonylphenyl)-1,3-thiazol-2-amine
• 4-[4-(methylsulfonyl)phenyl]-1,3-thiazol-2-amine
• Oprea1_010596
• methylsulfonylpheny
• A
• 2-Amino-4-4-(methylsulfonyl)phenylthiazole

• MDL： MFCD02663888
• Inchi： 1S/C10H10N2O2S2/c1-16(13,14)8-4-2-7(3-5-8)9-6-15-10(11)12-9/h2-6H,1H3,(H2,11,12)
• InChI Key： VQEMDSRIOVZAOM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(C2=CSC(N)=N2)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 254.01800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 331
• Topological Polar Surface Area: 110

Experimental Properties

• Density: 1.401
• Melting Point: 254-256°C
• Boiling Point: 520.029 ℃ at 760 mmHg
• PSA: 109.67000
• LogP: 3.45780

2-Amino-4-4-(methylsulfonyl)phenylthiazole Security Information

• Hazard Category Code： 22-36
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-Amino-4-4-(methylsulfonyl)phenylthiazole

2-Amino-4-(4-(methylsulfonyl)phenyl)thiazole: A Comprehensive Overview

The compound with CAS No 383131-95-1, known as 2-Amino-4-(4-(methylsulfonyl)phenyl)thiazole, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The thiazole ring, a heterocyclic structure, forms the core of this molecule, while the methylsulfonyl group attached to the phenyl ring introduces interesting electronic and steric effects. Recent studies have highlighted its role in various biological systems, making it a subject of intense research.

Thiazole derivatives are well-known for their diverse biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. The presence of the amino group in this compound further enhances its reactivity and ability to participate in various chemical reactions. Researchers have explored the synthesis of this compound through multiple pathways, including condensation reactions and Suzuki coupling methods. These methods not only improve the yield but also allow for fine-tuning of the molecule's properties to suit specific applications.

The methylsulfonyl group attached to the phenyl ring plays a crucial role in modulating the electronic environment of the molecule. This group is known to increase the lipophilicity of compounds, which is essential for their absorption and bioavailability in pharmaceutical applications. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against certain enzymes associated with inflammatory diseases. For instance, research published in 2023 revealed its ability to inhibit cyclooxygenase (COX)-2, a key enzyme involved in inflammation and pain signaling.

In addition to its pharmacological applications, 2-Amino-4-(4-(methylsulfonyl)phenyl)thiazole has shown promise in material science. Its ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor applications. A study conducted in 2023 highlighted its use as a chelating agent in homogeneous catalysis, where it significantly enhanced the efficiency of certain organic transformations.

The synthesis of this compound involves a series of well-defined steps that ensure high purity and structural integrity. The starting materials include thioamide derivatives and aromatic aldehydes, which undergo condensation reactions under controlled conditions. The introduction of the methylsulfonyl group is typically achieved through nucleophilic substitution or coupling reactions, depending on the desired regiochemistry. Recent advancements in catalytic methods have further streamlined this process, reducing production costs and improving scalability.

From an environmental perspective, the synthesis and application of 2-Amino-4-(4-(methylsulfonyl)phenyl)thiazole have been evaluated for their sustainability. Researchers have focused on developing eco-friendly synthesis routes that minimize waste generation and energy consumption. For instance, solvent-free reactions and microwave-assisted synthesis have been explored as greener alternatives to traditional methods.

In conclusion, 2-Amino-4-(4-(methylsulfonyl)phenyl)thiazole (CAS No 383131-95-1) is a versatile compound with significant potential across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make even greater contributions to the fields of chemistry and pharmacology.